Methyl 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylate

• IUPAC Name: methyl 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylate
• InChI: InChI=1S/C14H19NO2/c1-10-4-6-11(7-5-10)12-8-14(2,15-9-12)13(16)17-3/h4-7,12,15H,8-9H2,1-3H3
• InChI Key: LTEBKYBUQJWEHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(NC2)(C)C(=O)OC
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• CAS No.: 1890950-78-3

Description

“Methyl 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylate” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies. The first strategy involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions. The second strategy involves the functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a pyrrolidine ring. The InChI code for this compound is 1S/C12H17N/c1-9-3-5-11(6-4-9)12-7-10(2)13-8-12/h3-6,10,12-13H,7-8H2,1-2H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 175.27. The compound is a liquid at room temperature.

Mechanism of Action

The mechanism of action of pyrrolidine compounds is often related to their ability to interact with proteins in a specific manner. The stereogenicity of carbons in the pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Safety and Hazards

The safety information for “Methyl 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylate” includes several hazard statements: H302, H315, H318, H335. These statements indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335).

Future Directions

The future directions in the study of pyrrolidine compounds, including “Methyl 2-methyl-4-(4-methylphenyl)pyrrolidine-2-carboxylate”, involve the design of new pyrrolidine compounds with different biological profiles. This can be achieved by efficiently exploring the pharmacophore space due to sp3-hybridization, contributing to the stereochemistry of the molecule, and increasing the three-dimensional (3D) coverage due to the non-planarity of the ring.